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Introduction

Solvent extraction is a widely employed hydrometallurgical technique for the separation and
purification of metals. Diisooctyl phosphate, commonly available as di(2-ethylhexyl)
phosphoric acid (D2EHPA), is a highly effective and selective acidic extractant for copper
(Cu?*) from aqueous solutions, particularly from acidic leach liquors. This document provides
detailed application notes and experimental protocols for the extraction of copper using
diisooctyl phosphate, including subsequent stripping of the copper from the organic phase to
regenerate the extractant and recover the metal.

The extraction process is based on a cation exchange mechanism where the acidic proton of
the diisooctyl phosphate molecule is exchanged for a copper ion, forming a stable metal-
extractant complex in the organic phase. The efficiency of this process is highly dependent on
several key parameters, including the pH of the aqueous phase, the concentration of the
extractant, the nature of the organic diluent, and the contact time between the two phases.

Data Presentation

The following tables summarize quantitative data on copper extraction and stripping efficiencies
under various experimental conditions, compiled from multiple studies.

Table 1: Effect of pH on Copper Extraction Efficiency
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Ketone (MIBK)

Aqueous .
Extractant . Extraction
Phase Initial pH o Reference
System Efficiency (%)
Cu2+
0.1 M D2EHPAin
100 ppm 35-5.0 >90 [1]
Kerosene
4% (vIv)
D2EHPA N Not Specified 3.0 ~50 [1]
Toluene
4% (vIv)
D2EHPA in Not Specified 4.0 ~80 [1]
Toluene
4% (VIV)
D2EHPA in Not Specified 5.0 > 90 [1]
Toluene
D2EHPA N Increases with
. . 6.78 mM 1.0-4.0 [2]
various diluents pH
Table 2: Effect of Diluent on Copper Extraction Efficiency
. Aqueous Extraction
Extractant Diluent o Reference
Phase pH Efficiency (%)
D2EHPA 1-Octanol Not Specified 66.67 [2]
D2EHPA Dichloromethane  Not Specified 16.94 [2]
D2EHPA Chloroform Not Specified 12.67 [2]
D2EHPA Toluene Not Specified Varies [3]
Carbon - )
D2EHPA ] Not Specified Varies [3]
Tetrachloride
D2EHPA Cyclohexane Not Specified Varies [3]
Methyl Isobutyl N )
D2EHPA Not Specified Varies [3]
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Table 3: Stripping Efficiency of Copper from Loaded D2EHPA

L. . Stripping
Stripping Agent Concentration . Reference
Efficiency (%)
) ] Not specified, but
Sulfuric Acid (H2S0a) 1M i [1]
effective
Citrate Buffer (pH 3) 0.2M 88.8 [1]
) ) High (for industrial
Sulfuric Acid (H2S04) 150-200 g/L [4]
processes)

Experimental Protocols
Copper Extraction Protocol

This protocol details the steps for the solvent extraction of copper from an aqueous solution
using diisooctyl phosphate (D2EHPA).

Materials:

e Aqueous Phase: A synthetic aqueous solution of copper sulfate (CuSOas-5H20) of known
concentration (e.g., 100 ppm Cu?*). The pH should be adjusted to the desired value (e.g.,
3.5-5.0) using dilute sulfuric acid (H2SO4) or sodium hydroxide (NaOH).

o Organic Phase: A solution of di(2-ethylhexyl) phosphoric acid (D2EHPA) in a suitable organic
diluent (e.g., kerosene, toluene, or cyclohexane). A typical concentration is 0.1 M or 4% (v/v).

o Separatory funnels (250 mL)
e Mechanical shaker
e pH meter

o Atomic Absorption Spectrophotometer (AAS) or other suitable analytical instrument for
copper determination.

Procedure:
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e Phase Preparation:

o Prepare the aqueous copper solution to the desired concentration and adjust the pH to the
target value.

o Prepare the organic extractant solution by dissolving the required volume or weight of
D2EHPA in the chosen diluent.

o Extraction:

o Measure equal volumes (e.g., 50 mL) of the aqueous and organic phases and place them
in a separatory funnel.

o Shake the funnel vigorously for a predetermined time (e.g., 20-30 minutes) using a
mechanical shaker to ensure thorough mixing and allow the extraction equilibrium to be
reached.[5]

o After shaking, allow the phases to separate completely. The organic phase, now loaded
with the copper-D2EHPA complex, will typically be the upper layer, while the aqueous
phase (raffinate) will be the lower layer.

e Analysis:
o Carefully separate the two phases.

o Determine the concentration of copper remaining in the aqueous phase (raffinate) using
AAS.

o The concentration of copper extracted into the organic phase can be calculated by mass
balance (initial aqueous concentration minus the final aqueous concentration).

o The extraction efficiency (%E) can be calculated using the following formula: %E = [ (Initial
Aqueous [Cu?*] - Final Aqueous [Cu?*]) / Initial Aqueous [Cu2*] ] * 100

Copper Stripping Protocol

This protocol describes the process of stripping the extracted copper from the loaded organic
phase back into an aqueous solution.
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Materials:

Loaded Organic Phase: The copper-containing organic phase from the extraction step.

Stripping Solution: An acidic aqueous solution, typically sulfuric acid (H2SOa4) with a
concentration in the range of 1-2 M, or a citrate buffer at pH 3.[1][4]

Separatory funnels (250 mL)

Mechanical shaker

Analytical equipment for copper determination (e.g., AAS).
Procedure:
e Stripping:

o Take a known volume of the loaded organic phase and mix it with an equal volume of the
stripping solution in a separatory funnel.

o Shake the mixture vigorously for a sufficient time (e.g., 20-30 minutes) to allow the copper
to be transferred from the organic to the aqueous phase.

o Allow the phases to separate. The aqueous phase will now be a concentrated copper
solution, and the organic phase will be stripped of copper and can be recycled for further
extraction.

e Analysis:

o Separate the phases and determine the copper concentration in the aqueous stripping
solution.

o The stripping efficiency (%S) can be calculated as: %S = ( [Cu?*] in aqueous strip solution
/ Initial [Cu?*] in loaded organic phase ) * 100

Visualizations
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The following diagrams illustrate the experimental workflow for copper extraction and stripping
using diisooctyl phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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